Cas no 5447-45-0 (Undecane, 5-bromo-)

• Product Name: Undecane, 5-bromo-
• CAS No: 5447-45-0
• MF: C₁₁H₂₃Br
• MW: 235.20432305336
• CID: 373721
• PubChem ID: 225908
• Update Time: 2025-04-19

Undecane, 5-bromo- Chemical and Physical Properties

Names and Identifiers

• Undecane, 5-bromo-
• 5-bromoundecane
• Undecane,5-bromo
• SCHEMBL12328082
• NSC-15770
• DTXSID00280183
• NSC15770
• 5447-45-0

• Inchi： 1S/C11H23Br/c1-3-5-7-8-10-11(12)9-6-4-2/h11H,3-10H2,1-2H3
• InChI Key： IIUMAVGDCSJZGR-UHFFFAOYSA-N
• SMILES： BrC(CCCC)CCCCCC

Computed Properties

• Exact Mass: 234.09800
• Monoisotopic Mass: 234.09831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 81.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.0404 (estimate)
• Boiling Point: 250.97°C (estimate)
• Refractive Index: 1.4498 (estimate)
• PSA: 0.00000
• LogP: 4.91050